11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene

Specification

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• IUPAC Name: 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene
• Standard InChI: InChI=1S/C11H12BrN3/c1-15-9-4-5-13-6-8(9)7-2-3-10(12)14-11(7)15/h2-3,13H,4-6H2,1H3
• Standard InChI Key: DBHCAKBZVHNMFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNCC2)C3=C1N=C(C=C3)Br

Introduction

11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene is a complex organic compound belonging to the triazatricyclo class. It features a unique tricyclic structure with three interconnected rings, including a pyrrole ring and two pyridine rings, and contains a bromine atom at a specific position. This compound is notable for its potential applications in material science and pharmaceuticals as a building block for more complex molecules.

Synthesis

The synthesis of 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene involves multi-step organic reactions. These processes require precise control over reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Common synthetic routes may include various condensation reactions and cyclization steps.

Chemical Reactivity

The reactivity of this compound is influenced by its functional groups, particularly the bromine atom and the nitrogen atoms within the triazatricyclo framework. The bromine atom allows for nucleophilic substitution reactions and cross-coupling reactions like Suzuki-Miyaura or Stille couplings. The nitrogen atoms can participate in alkylation or acylation reactions, enabling further functionalization of the compound.

Potential Applications

11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene has potential applications in material science and pharmaceuticals. Its unique structure makes it a valuable building block for synthesizing more complex molecules with specific properties.